N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-5-carboxamide
• InChI: InChI=1S/C13H16N4O/c1-3-10-4-6-11(7-5-10)9(2)16-13(18)12-14-8-15-17-12/h4-9H,3H2,1-2H3,(H,16,18)(H,14,15,17)
• InChI Key: VNUJEVUYPMOPPK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)NC(=O)C2=NC=NN2
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol

Description

N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide, also known as ETCA, is a chemical compound that has been widely studied for its potential applications in scientific research. It belongs to the class of triazole derivatives, which have been shown to possess a wide range of biological activities.

Scientific Research Applications

N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide has been shown to possess a wide range of biological activities, including antitumor, antifungal, and antibacterial activities. It has also been studied for its potential use as an anti-inflammatory agent. In addition, N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. For example, N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide has also been shown to bind to the GABAA receptor, which is involved in the regulation of neurotransmitter activity in the brain.
Biochemical and Physiological Effects:
N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide has been shown to have a number of biochemical and physiological effects in the body. For example, it has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to increase the levels of certain neurotransmitters in the brain, such as gamma-aminobutyric acid (GABA). In addition, N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide has been shown to have antioxidant properties, which may help to protect cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide in lab experiments is its wide range of biological activities. This makes it a useful tool for studying a variety of different biological processes. In addition, N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide is relatively easy to synthesize and has a good safety profile. However, one limitation of using N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide in lab experiments is that it can be difficult to obtain in large quantities, which may limit its use in certain types of experiments.

Future Directions

There are a number of potential future directions for research on N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide. For example, further studies could be conducted to investigate its potential use as an anti-inflammatory agent, as well as its neuroprotective effects. In addition, studies could be conducted to investigate the potential use of N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide in the treatment of various types of cancer and other diseases. Finally, further studies could be conducted to optimize the synthesis method for N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide, with the goal of improving its yield and reducing the cost of production.

Synthesis Methods

The synthesis of N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide involves the reaction of 4-ethylbenzylamine with ethyl 2-azidoacetate, followed by the reduction of the resulting azide with sodium borohydride. The resulting amine is then reacted with 1,2,4-triazole-3-carboxylic acid to yield N-[1-(4-ethylphenyl)ethyl]-1H-1,2,4-triazole-3-carboxamide. The overall yield of this synthesis method is approximately 50%.